N-(4-cyanophenyl)-4-(isobutyrylamino)benzamide

• IUPAC Name: N-(4-cyanophenyl)-4-(2-methylpropanoylamino)benzamide
• InChI: InChI=1S/C18H17N3O2/c1-12(2)17(22)20-16-9-5-14(6-10-16)18(23)21-15-7-3-13(11-19)4-8-15/h3-10,12H,1-2H3,(H,20,22)(H,21,23)
• InChI Key: FESFOHPXBLYISY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C#N
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol

Description

Synthesis Analysis

Benzamides like N-(4-cyanophenyl)-4-(isobutyrylamino)benzamide are typically synthesized through acylation reactions of the corresponding amines with benzoyl derivatives. While there isn't direct information on the synthesis of N-(4-cyanophenyl)-4-(isobutyrylamino)benzamide, related structures have been synthesized using methods such as the Bischler-Napieralski reaction, which involves the cyclization of N-(4-aryl-4-hydroxybutyl)benzamides under specific conditions to form various intermediate and final products (Browne, Skelton, & White, 1981).

Molecular Structure Analysis

The molecular structure of benzamide derivatives, including N-(4-cyanophenyl)-4-(isobutyrylamino)benzamide, can be elucidated through techniques such as X-ray crystallography. Studies on similar compounds have established their molecular configurations, demonstrating the typical planar structures of benzamides and their substituents (Sączewski, Gdaniec, & Brzozowski, 2006).

Chemical Reactions and Properties

Benzamide compounds can participate in various chemical reactions, including cyclization, rearrangement, and nucleophilic substitution, depending on their specific functional groups. For instance, benzoyl cyanide derivatives have been shown to rearrange under certain conditions, which may be relevant for understanding the reactivity of the cyano group in N-(4-cyanophenyl)-4-(isobutyrylamino)benzamide (J. Sączewski et al., 2006).

Physical Properties Analysis

The physical properties of benzamide derivatives, such as solubility, melting point, and crystal structure, are influenced by their molecular structure. While direct data for N-(4-cyanophenyl)-4-(isobutyrylamino)benzamide is not available, studies on related benzamide compounds can provide insights into expected physical properties based on their structural similarities (Saeed, Rashid, Bhatti, & Jones, 2010).

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, and reactivity of N-(4-cyanophenyl)-4-(isobutyrylamino)benzamide, can be inferred from related research on benzamides and their functional groups. The presence of the cyano and isobutyrylamino groups can impact the electron distribution within the molecule, influencing its chemical behavior. However, specific studies detailing these properties for this compound are not available, but similar structures offer a basis for understanding (Oku, Nakaoji, Kadono, & Imai, 1979).